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Compound of Interest

Didesmethyl Chlorpheniramine
Compound Name:
Maleate Salt

CAS No.: 23052-94-0

Cat. No.: B1140656

Get Quote

\ J

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for Didesmethyl Chlorpheniramine Maleate Salt, including personal
protective equipment (PPE) recommendations, handling procedures, and disposal plans.

Hazard Identification and Classification

Didesmethyl Chlorpheniramine Maleate Salt is classified as acutely toxic if swallowed and is
very toxic to aquatic life with long-lasting effects.[1]
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Hazard Classification Category
Acute Toxicity, Oral Category 3
Hazardous to the aquatic environment, short-
Acute 1
term (Acute)
Hazardous to the aquatic environment, long- )
Chronic 1

term (Chronic)

Signal Word: Danger[1]
Hazard Statements:
e H301: Toxic if swallowed.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is recommended when

handling Didesmethyl Chlorpheniramine Maleate Salt.[2][3][4][5][6][7]

Body Part Recommended Protection Specifications
Safety glasses with side-
shields or goggles. A face Conforming to EN166 (EU) or
Eyes/Face )
shield may be necessary for NIOSH (US) approved.
splash protection.
) ] Nitrile or neoprene gloves are
Chemical-resistant,
Hands ) preferred. Inspect gloves
impermeable gloves.
before use.
Bod Protective clothing, such as a Should be worn to prevent skin
ody

lab coat or a disposable gown.

contact.

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required when dusts are
generated or if ventilation is

inadequate.
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Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is crucial to prevent accidents and
environmental contamination.

Handling:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.[1][2]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2][8]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store locked up.[1]

Protect from light and moisture.

Experimental Workflow for Handling Didesmethyl
Chlorpheniramine Maleate Salt

The following diagram outlines the procedural steps for safely handling this compound from
receipt to disposal.
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Workflow for Handling Didesmethyl Chlorpheniramine Maleate Salt

Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate PPE

'

Prepare Well-Ventilated Work Area

Proceed to handling

Handling & Evjerimentation

Weigh Compound in a Fume Hood or Vented Enclosure

'

Perform Experimental Procedures

Experiment complete

Decontaminat|on & Disposal

Decontaminate Work Surfaces

'

Segregate and Label Chemical Waste

'

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Safe handling workflow diagram.
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First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Procedure

If Swallowed

Immediately call a POISON CENTER or
doctor/physician.[1] Rinse mouth.[1] Do NOT

induce vomiting.

If on Skin

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Wash off with

soap and plenty of water. Consult a doctor.[1]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a doctor.[1]

If Inhaled

Move person into fresh air.[1] If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.[1]

Spill and Disposal Plan

Accidental Release Measures:

e Evacuate personnel to safe areas.[1]
o Ensure adequate ventilation.[1]

e Avoid dust formation.[1]

o Wear personal protective equipment.[1]

o Collect spillage.[1] Methods for cleaning up include collecting and arranging for disposal in

suitable, closed containers.[1]

Disposal Considerations:
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Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations.[1]

Do not let the product enter drains.

Waste material must be disposed of in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Logical Relationship for PPE Selection

The selection of appropriate PPE is based on a risk assessment of the potential hazards
associated with the chemical and the planned experimental procedures.

PPE Selection Logic

Acute Oral Toxicity Potential for Eye Contact

Potential for Inhalation (Dust)

Respirator

Ecotoxicity

Potential for Skin Contact

Lab Coat

Potential for Ingestion Goggles/Face Shield

Strict Hygiene Practices Gloves

Click to download full resolution via product page

Logical diagram for PPE selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemicalbook.com/msds/desmethyl-chlorpheniramine-maleate-salt.htm
https://www.benchchem.com/product/b1140656/docs?utm_src=pdf-body-img#essential-safety-and-operational-guidance-for-handling-didesmethyl-chlorpheniramine-maleate-salt
https://www.benchchem.com/product/b1140656?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

References

1. Desmethyl Chlorpheniramine Maleate Salt - Safety Data Sheet [chemicalbook.com]

2. Didesmethyl Chlorpheniramine Maleate | CAS No: 23052-94-0 [aquigenbio.com]

3. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

e 4. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]

e 5. Minimize Exposure with Personal Protective Equipment [pss.basf.us]
¢ 6. ehs.gatech.edu [ehs.gatech.edu]

o 7. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

o 8. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Didesmethyl Chlorpheniramine Maleate Salt]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1140656/docs#essential-safety-and-operational-
guidance-for-handling-didesmethyl-chlorpheniramine-maleate-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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